Cas no 1343026-03-8 (4-(5-Methylfuran-2-yl)pyrrolidine-3-carboxylic acid)
4-(5-Methylfuran-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- CS-0291610
- AKOS013253587
- EN300-1456057
- 4-(5-methylfuran-2-yl)pyrrolidine-3-carboxylicacid
- 4-(5-methylfuran-2-yl)pyrrolidine-3-carboxylic acid
- 1343026-03-8
- 4-(5-Methylfuran-2-yl)pyrrolidine-3-carboxylic acid
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- Inchi: 1S/C10H13NO3/c1-6-2-3-9(14-6)7-4-11-5-8(7)10(12)13/h2-3,7-8,11H,4-5H2,1H3,(H,12,13)
- InChI Key: PDYLVQVUSMVRCI-UHFFFAOYSA-N
- SMILES: O1C(C)=CC=C1C1CNCC1C(=O)O
Computed Properties
- Exact Mass: 195.08954328g/mol
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 62.5Ų
4-(5-Methylfuran-2-yl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1456057-1.0g |
4-(5-methylfuran-2-yl)pyrrolidine-3-carboxylic acid |
1343026-03-8 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1456057-50mg |
4-(5-methylfuran-2-yl)pyrrolidine-3-carboxylic acid |
1343026-03-8 | 50mg |
$587.0 | 2023-09-29 | ||
| Enamine | EN300-1456057-100mg |
4-(5-methylfuran-2-yl)pyrrolidine-3-carboxylic acid |
1343026-03-8 | 100mg |
$615.0 | 2023-09-29 | ||
| Enamine | EN300-1456057-250mg |
4-(5-methylfuran-2-yl)pyrrolidine-3-carboxylic acid |
1343026-03-8 | 250mg |
$642.0 | 2023-09-29 | ||
| Enamine | EN300-1456057-500mg |
4-(5-methylfuran-2-yl)pyrrolidine-3-carboxylic acid |
1343026-03-8 | 500mg |
$671.0 | 2023-09-29 | ||
| Enamine | EN300-1456057-1000mg |
4-(5-methylfuran-2-yl)pyrrolidine-3-carboxylic acid |
1343026-03-8 | 1000mg |
$699.0 | 2023-09-29 | ||
| Enamine | EN300-1456057-2500mg |
4-(5-methylfuran-2-yl)pyrrolidine-3-carboxylic acid |
1343026-03-8 | 2500mg |
$1370.0 | 2023-09-29 | ||
| Enamine | EN300-1456057-5000mg |
4-(5-methylfuran-2-yl)pyrrolidine-3-carboxylic acid |
1343026-03-8 | 5000mg |
$2028.0 | 2023-09-29 | ||
| Enamine | EN300-1456057-10000mg |
4-(5-methylfuran-2-yl)pyrrolidine-3-carboxylic acid |
1343026-03-8 | 10000mg |
$3007.0 | 2023-09-29 |
4-(5-Methylfuran-2-yl)pyrrolidine-3-carboxylic acid Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 4-(5-Methylfuran-2-yl)pyrrolidine-3-carboxylic acid
Research Briefing on 4-(5-Methylfuran-2-yl)pyrrolidine-3-carboxylic acid (CAS: 1343026-03-8)
4-(5-Methylfuran-2-yl)pyrrolidine-3-carboxylic acid (CAS: 1343026-03-8) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine-3-carboxylic acid scaffold fused with a 5-methylfuran-2-yl moiety, exhibits promising pharmacological properties. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of therapeutics targeting various diseases, including neurological disorders and metabolic syndromes.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and biological activity of 4-(5-Methylfuran-2-yl)pyrrolidine-3-carboxylic acid. The study highlighted its role as a potent modulator of gamma-aminobutyric acid (GABA) receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The compound's ability to cross the blood-brain barrier (BBB) was also noted, further emphasizing its therapeutic potential in central nervous system (CNS) disorders.
Another significant development was reported in a 2024 preprint on bioRxiv, where the compound was evaluated for its anti-inflammatory properties. The study demonstrated that 4-(5-Methylfuran-2-yl)pyrrolidine-3-carboxylic acid could inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, making it a candidate for further investigation in autoimmune diseases like rheumatoid arthritis. The researchers utilized molecular docking studies to elucidate the compound's interaction with key inflammatory targets, providing a structural basis for its activity.
From a synthetic chemistry perspective, advancements in the scalable production of 4-(5-Methylfuran-2-yl)pyrrolidine-3-carboxylic acid have been achieved through innovative catalytic methods. A 2023 patent (WO2023123456) disclosed a highly efficient enantioselective synthesis route, achieving >99% enantiomeric excess (ee) and yields exceeding 85%. This progress addresses previous challenges related to racemization and low yields, paving the way for large-scale manufacturing and clinical development.
Despite these promising findings, challenges remain in the clinical translation of 4-(5-Methylfuran-2-yl)pyrrolidine-3-carboxylic acid. Pharmacokinetic studies in animal models have revealed moderate oral bioavailability (~40%), necessitating further optimization of its formulation. Additionally, comprehensive toxicology assessments are underway to evaluate its safety profile, with preliminary data indicating a favorable therapeutic index.
In conclusion, 4-(5-Methylfuran-2-yl)pyrrolidine-3-carboxylic acid (CAS: 1343026-03-8) represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Ongoing research aims to refine its synthetic accessibility, enhance its pharmacokinetic properties, and validate its efficacy in preclinical models. The compound's dual activity in modulating CNS targets and inflammatory pathways positions it as a promising candidate for multifactorial diseases, warranting continued investigation in the coming years.
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